N-(1-benzylpiperidin-4-yl)-2-ethylbutanamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-ethylbutanamide
• InChI: InChI=1S/C18H28N2O/c1-3-16(4-2)18(21)19-17-10-12-20(13-11-17)14-15-8-6-5-7-9-15/h5-9,16-17H,3-4,10-14H2,1-2H3,(H,19,21)
• InChI Key: XXEASWSZJCUJEC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

N-(1-benzylpiperidin-4-yl)-2-ethylbutanamide is a synthetic organic compound belonging to the class of piperidines This compound is characterized by a piperidine ring conjugated to a benzyl group through one nitrogen ring atom, and an ethylbutanamide group attached to the piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzylpiperidin-4-yl)-2-ethylbutanamide typically involves the reaction of 1-benzylpiperidin-4-ylamine with 2-ethylbutanoyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and a base like triethylamine is used to neutralize the hydrochloric acid formed during the reaction. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and automated systems to control reaction conditions such as temperature, pressure, and pH. The final product is obtained through a series of purification steps, including distillation, crystallization, and filtration.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzylpiperidin-4-yl)-2-ethylbutanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to form amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions where the benzyl group or the ethylbutanamide group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles like amines, alcohols, or thiols, often in the presence of a catalyst or under reflux conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(1-benzylpiperidin-4-yl)-2